molecular formula C19H12Cl3N3O B3036986 1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine CAS No. 400088-65-5

1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine

Cat. No. B3036986
CAS RN: 400088-65-5
M. Wt: 404.7 g/mol
InChI Key: AYOVKZSYAFGASJ-UHFFFAOYSA-N
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Description

The compound “1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine” has the molecular formula C19H12Cl3N3O and a molecular weight of 404.67708 .

Scientific Research Applications

Synthesis and Biological Study

  • Imidazo[1,2-a]pyridine-3-carbaldehyde, related to the compound , was synthesized and evaluated for antibacterial and antifungal activities. This study highlights the potential of these compounds in antimicrobial applications (Ladani et al., 2009).

Corrosion Inhibition

  • Imidazo[4,5-b]pyridine derivatives demonstrated high inhibition performance against mild steel corrosion in acidic environments. This suggests their utility in industrial applications, particularly in corrosion protection (Saady et al., 2021).

Antiplasmodial Activity

  • A study identified imidazo[4,5-b]pyridine derivatives as potential antiplasmodial candidates, with one derivative emerging as a promising hit for further investigation in the treatment of malaria (Honoré et al., 2015).

Anticholinesterase Potential

  • Imidazo[1,2-a]pyridine-based derivatives were synthesized and evaluated for their anticholinesterase activity, with some showing promising results. This suggests potential therapeutic applications in conditions like Alzheimer's disease (Kwong et al., 2019).

Synthesis Methodology

  • An eco-friendly and facile synthesis method for 1H-imidazo[4,5-b]pyridine derivatives was reported, highlighting the environmental and economic benefits of this approach in chemical synthesis (Kale et al., 2009).

Antidiabetic and Antioxidant Potential

  • 6-Chloro-2-Aryl-1H-imidazo[4,5-b]pyridine derivatives were synthesized and evaluated for their antidiabetic and antioxidant potential, suggesting their relevance in pharmaceutical research (Taha et al., 2016).

properties

IUPAC Name

1-[(2-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)imidazo[4,5-b]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H12Cl3N3O/c20-13-7-8-14(16(22)10-13)19-24-18-17(6-3-9-23-18)25(19)26-11-12-4-1-2-5-15(12)21/h1-10H,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AYOVKZSYAFGASJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CON2C3=C(N=CC=C3)N=C2C4=C(C=C(C=C4)Cl)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H12Cl3N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
Reactant of Route 2
Reactant of Route 2
1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
Reactant of Route 3
1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
Reactant of Route 4
1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
Reactant of Route 5
1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
Reactant of Route 6
1-[(2-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine

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